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Propaquizafop Performance: Troubleshooting & FAQs

Q1: Why is my tank mixture with propaquizafop underperforming against grass weeds? Performance

issues often stem from antagonistic interactions when propaquizafop is mixed with certain other

herbicides [1]. The specific combination and weed species targeted are critical factors.

Antagonistic Combinations Identified:
For Barnyardgrass control: Tank mixing with quinclorac or florpyrauxifen-benzyl can cause

antagonism, reducing efficacy [1].
For Weedy Rice control: Tank mixing with propanil can result in antagonistic interactions [1].

Impact: These antagonistic interactions can lead to reduced control and may significantly impact
yield components and final crop yield [1].

Q2: Are there any known resistance issues with propaquizafop? Yes, resistance to propaquizafop has

been confirmed in grass weeds. Research on Avena fatua (wild oats) populations in Ireland demonstrates that

resistance can vary significantly in severity and involve cross-resistance with other ACCase inhibitors [2].

Resistance Factors in Avena fatua: The table below summarizes the level of resistance found in

different populations, showing how much higher the effective dose (ED₅₀) or growth reduction dose
(GR₅₀) is compared to susceptible populations [2].
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Herbicide Chemical Class
Resistant
Populations

ED₅₀
Resistance
Factor (RF)

GR₅₀
Resistance
Factor (RF)

Pinoxaden Phenylpyrazoline (DEN) R1, R3, R5 11.6 - 13.1x 25.1 - 30.2x

Propaquizafop Aryloxyphenoxypropionate

(FOP)

R1, R2, R3,

R5, R6

>7.8 - >32x 16.6 - 59x

Cycloxydim Cyclohexanedione (DIM) R5 >43.2x 98.4x

Cross-Resistance: The study found complex cross-resistance patterns. For instance, population R1
was cross-resistant to pinoxaden and propaquizafop, while R6 was resistant only to propaquizafop
[2].

Q3: What is the recommended application rate for propaquizafop in research settings? In recent

studies, propaquizafop has been tested at rates of 125 and 180 g ha⁻¹ in tank mixtures for rice weed

management [1]. For resistance testing on Avena fatua, the recommended field rate used was 100 g ha⁻¹ [2].

Experimental Data & Tank Mix Compatibility

The following table synthesizes quantitative data on propaquizafop interactions with other herbicides from

a 2025 study, providing a quick reference for experimental design [1].

Table 1: Propaquizafop Tank Mix Interactions in Rice (MaxAce Technology)

Mixed Herbicide
(Factor B)

Effect on
Barnyardgrass
Control

Effect on Weedy
Rice Control

Impact on Yield

Carfentrazone Additive Additive No significant negative impact

Propanil Additive Antagonistic Lowest yield in one location; yield
reduction at higher

propaquizafop rates
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Mixed Herbicide
(Factor B)

Effect on
Barnyardgrass
Control

Effect on Weedy
Rice Control

Impact on Yield

Quinclorac Antagonistic Additive Reduced yield components

Penoxsulam Additive Additive No significant negative impact

Florpyrauxifen-
benzyl

Antagonistic Additive Reduced yield components

Bentazon Additive Additive No significant negative impact

Saflufenacil Additive Additive No significant negative impact

Experimental Protocols for Resistance Assessment

For researchers characterizing resistance, here is a detailed methodology adapted from a peer-reviewed study

[2].

Protocol: Dose-Response Assay for Propaquizafop Resistance

1. Plant Material Preparation

Seed Source: Collect seeds from suspected resistant (R) weed populations based on field reports of
poor control. Include known susceptible (S) populations as controls.

Seed Dormancy Breaking: Prick seeds in the endosperm with a hypodermic needle. Place seeds in
Petri dishes with filter paper and imbibe in the dark overnight in a solution of Gibberellic Acid (GA₃ -

700 mg) and Potassium Nitrate (KNO₃ - 4 g) dissolved in 0.5 L deionized H₂O with 5 mL of 99.8%
aqueous ethanol.

Planting: Sow pre-germinated seeds in propagation trays filled with a 4:1 mix of loam soil and lime-
free grit, amended with a slow-release fertilizer (e.g., Osmacote Mini at 1 kg t⁻¹).

2. Growth Conditions

Environment: Conduct assays in a controlled glasshouse.
Temperature: Maintain 18/12 °C day/night cycle.

Photoperiod: 16-hour day length, supplemented with artificial lighting to maintain a minimum
intensity of 250 μmol m⁻² s⁻¹ at plant level.
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Watering: Water seedlings as needed to avoid moisture stress.

3. Herbicide Application

Timing: Apply herbicides at plant growth stages (GS) 13-14 on the BBCH scale (3-4 leaf stage).
Sprayer Setup: Use a precision research track sprayer equipped with a flat-fan nozzle (e.g., TeeJet

8002-EVS).
Application Parameters: Set pressure to 2.5 bar, delivering a water volume equivalent of 200 L

ha⁻¹.
Formulation: Use commercial-grade propaquizafop (e.g., Falcon EC, 100 g a.i. L⁻¹).

Dose Range: Include multiple doses (e.g., 0, 12.5, 25, 50, 100, 200, 400 g ha⁻¹) to establish a robust
dose-response curve.

4. Data Collection and Analysis

Visual Assessment: At 28 days after treatment (DAT), record plant survival. Classify plants with
strong new growth as resistant and those with severe chlorosis/necrosis or dead as susceptible.

Biomass Measurement: Harvest above-ground shoots, dry at 70°C for 72 hours, and weigh to
determine shoot dry weight.

Statistical Analysis:
Fit data to a non-linear log-logistic model (e.g., using the drc package in R).

Calculate ED₅₀ (herbicide dose causing 50% visual mortality) and GR₅₀ (dose causing 50%
reduction in shoot dry weight).

Compute the Resistance Factor (RF) using the formula: RF = ED₅₀ (R population) / ED₅₀ (S
population).

The workflow can be visualized as follows:
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Start Resistance Assay

Seed Preparation:
- Source R & S populations
- Break dormancy (pricking, GA₃ solution)

Controlled Growth:
- Glasshouse: 18/12°C, 16h light
- Soil: Loam/grit mix with fertilizer

Herbicide Application:
- Apply at GS 13-14 (BBCH)
- Multiple doses of propaquizafop
- Track sprayer at 200 L ha⁻¹

Data Collection:
- Visual survival at 28 DAT
- Shoot dry weight measurement

Data Analysis:
- Fit log-logistic model
- Calculate ED₅₀ & GR₅₀

- Compute Resistance Factor (RF)

Report Results

Click to download full resolution via product page

Experimental Workflow for Resistance Assay
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Key Considerations for Researchers

Integrated Weed Management (IWM): Given the rise in herbicide resistance and regulatory
pressures, the future of weed management lies in integrating chemical control with cultural,

mechanical, and robotic tactics [3]. Propaquizafop should be viewed as one component within an
IWM strategy.

Herbicide Classification: Utilize updated resources like the Take Action Herbicide Classification
Chart to understand the mode of action groups and design tank mixes or rotations that use multiple,

effective sites of action to manage and prevent resistance [4].
Compliance: Be aware of evolving regulations, such as the requirement to consult resources like

Bulletins Live! Two in the U.S. to comply with the Endangered Species Act when conducting field
applications [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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